2-Bromo-2-(4-chlorophenyl)acetonitrile
Cat. No. B1339241
M. Wt: 230.49 g/mol
InChI Key: AKYZXEVLLDNHDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:12].[BrH:11].[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH2:6][C:7]#[N:8])[cH:9][cH:10]1.[cH:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH:6]([C:7]#[N:8])[Br:11])[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#CCc1ccc(Cl)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#CC(Br)c1ccc(Cl)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
